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Introduction

In the rigorous and high-stakes environments of aerospace and defense, ensuring that a
technology is ready for manufacturing is as critical as the innovation itself. Manufacturing
Readiness Levels (MRLS) provide a standardized framework for assessing the maturity of a
technology from a manufacturing perspective. This document focuses on MRL 5, a pivotal
stage that signifies a project's transition from a laboratory setting to a more production-relevant
environment.

MRL 5 is defined as the capability to produce prototype components in a production-relevant
environment.[1][2] Achieving this level indicates that the initial manufacturing risks have been
identified and addressed, and the project is on a viable path toward efficient and reliable
production. These application notes provide a detailed overview of the criteria, protocols, and
practical application of MRL 5 for professionals in the aerospace and defense sectors.

MRL 5 Assessment Criteria

The assessment for MRL 5 is a comprehensive evaluation across several key areas of
manufacturing, known as "threads." A project must meet the specific criteria within each thread
to be designated as MRL 5. The following tables summarize the core requirements for
achieving this readiness level.
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Table 1: MRL 5 Criteria for Technology and Industrial

Base
Thread Sub-Thread MRL 5 Criteria
The technology should be
Technology & Industrial Base Technology Maturity assessed at a Technology

Readiness Level (TRL) of 5.

] Manufacturing technology
Manufacturing Technology
development efforts have been
Development o ]
initiated or are ongoing.

The industrial base has been
Industrial Base assessed to identify potential

manufacturing sources.

Thread Sub-Thread MRL 5 Criteria

The design is mature enough
to support the production of
_ ) _ prototype components.
Design Design Maturity o
Producibility assessments of
key technologies and

components are ongoing.

Producibility assessments of
Producibility design concepts have been

completed.

Table 3: MRL 5 Criteria for Cost and Funding
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Thread

Sub-Thread

MRL 5 Criteria

Cost & Funding

Production Cost Knowledge

A cost model has been
constructed to assess

projected manufacturing costs.

Manufacturing Investment
Budget

Potential investments required
for manufacturing have been
identified.

Table 4: MRL 5 Criteria for Materials

Thread Sub-Thread MRL 5 Criteria
Materials have been
characterized for

Materials Material Maturity manufacturability and

availability, but further

evaluation is required.

Material Availability & Supply
Chain

Long-lead and key supply
chain elements have been
identified.

Table 5: MRL 5 Criteria for Pracess Capability & Control

Thread

Sub-Thread

MRL 5 Criteria

Process Capability & Control

Manufacturing Process

Maturity

Many manufacturing
processes and procedures are
still in development, but initial
validation on prototype

components has begun.

Process Yields & Rates

Target yields and production

rates have been established.

Table 6: MRL 5 Criteria for Quality Management
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Thread Sub-Thread MRL 5 Criteria

A guality management system
) ) is in place to oversee the
Quality Quality Management ]
production of prototype

components.

ble 7: ~iteria f t : Kf

Thread Sub-Thread MRL 5 Criteria

Personnel skills required for

prototype production have
Manufacturing Workforce Personnel Skills been demonstrated in a

production-relevant

environment.

ble 8: ~riteria liti

Thread Sub-Thread MRL 5 Criteria

Special tooling, facilities, and
Facilities Facilities material handling needs have

been identified.

Thread Sub-Thread MRL 5 Criteria

A manufacturing strategy has
] Manufacturing Strategy & Risk  been refined and integrated
Manufacturing Management _ _
Management with the overall risk

management plan.

Experimental Protocols: MRL 5 Assessment
Methodology

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193112?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

The assessment to determine if a project has achieved MRL 5 should be a structured and
evidence-based process. The following protocol outlines the key steps for conducting an MRL 5
assessment.

Objective: To verify that the manufacturing readiness of a specific component or subsystem has
reached MRL 5, demonstrating the capability to produce prototypes in a production-relevant
environment.

Personnel: The assessment team should consist of subject matter experts in manufacturing
engineering, quality assurance, supply chain management, and the specific technology
domain.

Materials:

o MRL 5 criteria checklist (based on the tables above).

 All relevant project documentation (e.g., design documents, manufacturing process
descriptions, cost models, risk management plans).

o Access to the prototype manufacturing facility and key personnel.

Procedure:

o Documentation Review: The assessment team will conduct a thorough review of all project
documentation to find initial evidence of compliance with MRL 5 criteria.

o Facility Walk-through and Observation: The team will visit the site where prototype
components are being manufactured to observe the processes, tooling, and personnel in the
production-relevant environment.

« Interviews with Key Personnel: The team will interview project managers, engineers, and
technicians to gain deeper insights into the manufacturing processes, challenges, and risk
mitigation strategies.

» Evidence Collection: For each criterion, the team will collect and document objective
evidence of compliance. This can include test reports, process validation data, supplier
qualification documents, and cost analyses.
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e Scoring and Gap Analysis: Each sub-thread is scored based on the level of compliance. Any
criteria that are not met are identified as gaps.

e Reporting and Recommendations: A formal report is generated that summarizes the findings,
assigns an overall MRL score, and provides recommendations for addressing any identified
gaps to achieve a full MRL 5 status.

Visualizing the MRL 5 Assessment Workflow

The following diagrams illustrate the logical flow and key relationships within the MRL 5
assessment process.

Inputs Outputs

MRL 5 Criteria Assessment Process Action Plan (for gaps)
Documentation Review Facility Observation i Evidence Collection Gap Analysis Assessment Report
Project Documentation MRL 5 Designation (if achieved)

Click to download full resolution via product page

Caption: MRL 5 Assessment Workflow Diagram
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Caption: Interrelationship of MRL 5 Threads

Case Study: Application of MRL 5 to a Composite
Aircraft Wing Rib
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Component: A lightweight, high-strength composite wing rib for a next-generation unmanned
aerial vehicle (UAV).

Objective: To achieve MRL 5 for the manufacturing process of the composite wing rib.

MRL 5 Application and Assessment Findings:

Technology and Industrial Base: The carbon fiber pre-preg material was at TRL 5. A
ManTech program was initiated to refine the automated fiber placement (AFP) process. A
survey of potential suppliers for the pre-preg material was completed.

Design: The design of the wing rib was stable enough for prototyping. Producibility analysis
using digital twin simulations was conducted to optimize the AFP layup path and reduce
material waste.

Cost and Funding: A detailed cost model was developed, including material costs, labor, and
tooling amortization. Funding was secured for the procurement of a lab-scale AFP machine.

Materials: The specific carbon fiber pre-preg was characterized for its handling and curing
properties. Key suppliers were identified, but long-lead time for the material was noted as a
risk.

Process Capability and Control: The AFP process was demonstrated on several prototype
ribs in a production-relevant lab environment. However, process parameters were still being
optimized to improve consistency.

Quality: An initial quality inspection plan was developed, including non-destructive testing
(NDT) procedures for the finished prototypes.

Manufacturing Workforce: Technicians were trained on the operation of the lab-scale AFP
machine and NDT equipment.

Facilities: A dedicated area in the manufacturing facility was set up with the necessary
climate control for composite layup. Special tooling for holding the rib during layup and
curing was designed and fabricated.
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e Manufacturing Management: The manufacturing plan was updated to include the AFP
process. A risk mitigation plan was developed to address the long-lead time of the pre-preg
material.

Conclusion of the MRL 5 Assessment: The project was deemed to have achieved MRL 5. While
several manufacturing processes were still under development, the capability to produce
prototype components in a production-relevant environment was successfully demonstrated.
The assessment identified key risks that needed to be addressed before proceeding to MRL 6.

Conclusion

Achieving MRL 5 is a critical milestone in any aerospace and defense project. It signifies that
the manufacturing processes are maturing alongside the technology, and that the project is on
a solid footing to transition to more advanced stages of production readiness. By diligently
applying the criteria and protocols outlined in these notes, researchers, scientists, and project
managers can effectively navigate the complexities of manufacturing maturation and increase
the probability of program success.

Need Custom Synthesis?
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1193112?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193112?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

